![molecular formula C22H20N4OS B6222159 4-[6-methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl]morpholine CAS No. 1298619-26-7](/img/no-structure.png)
4-[6-methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl]morpholine
Overview
Description
4-[6-Methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl]morpholine, also known as 4-MPM, is a novel synthetic compound with potential therapeutic applications in various areas of medicine. It is a heterocyclic compound with a unique structure that has been shown to possess a variety of biological activities, including anti-inflammatory, anti-angiogenic, anti-tumor, and anti-cancer properties. This compound has been studied extensively in recent years and has shown promising results in a number of clinical trials.
Scientific Research Applications
4-[6-methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl]morpholine has been studied extensively in recent years and has shown promising results in a number of clinical trials. This compound has been found to possess anti-inflammatory, anti-angiogenic, anti-tumor, and anti-cancer properties. It has also been studied for its potential to treat various neurological disorders, such as Alzheimer’s disease, Parkinson’s disease, and Huntington’s disease. Additionally, 4-[6-methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl]morpholine has been investigated for its potential to treat cardiovascular diseases, such as atherosclerosis and stroke.
Mechanism of Action
The exact mechanism of action of 4-[6-methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl]morpholine is not yet fully understood. However, it is believed to act on various cellular pathways, including the NF-κB and MAPK pathways. It is also thought to inhibit the activity of NF-κB, which is involved in the regulation of inflammation, apoptosis, and cell proliferation. Additionally, 4-[6-methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl]morpholine has been found to inhibit the activity of several pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6.
Biochemical and Physiological Effects
4-[6-methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl]morpholine has been found to possess a variety of biochemical and physiological effects. It has been shown to inhibit the activity of NF-κB, which is involved in the regulation of inflammation, apoptosis, and cell proliferation. Additionally, 4-[6-methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl]morpholine has been found to inhibit the activity of several pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6. It has also been shown to inhibit the expression of several pro-angiogenic factors, such as VEGF, bFGF, and HIF-1α. Moreover, 4-[6-methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl]morpholine has been found to possess anti-tumor and anti-cancer properties, as well as the ability to induce apoptosis in various cancer cell lines.
Advantages and Limitations for Lab Experiments
The use of 4-[6-methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl]morpholine in laboratory experiments has a number of advantages and limitations. One of the major advantages of using 4-[6-methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl]morpholine is that it is a relatively safe and non-toxic compound. Additionally, it is easy to synthesize and is readily available. Furthermore, 4-[6-methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl]morpholine has been found to possess a variety of biological activities, making it a useful tool for studying various cellular pathways. However, one of the major limitations of using 4-[6-methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl]morpholine is that its exact mechanism of action is still not fully understood.
Future Directions
The potential future directions for 4-[6-methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl]morpholine are numerous. One of the major areas of research is to further investigate its mechanism of action and to develop novel therapeutic strategies based on this knowledge. Additionally, further studies are needed to explore the efficacy of 4-[6-methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl]morpholine in various clinical settings, such as cancer and neurological disorders. Moreover, further research is needed to investigate the potential of 4-[6-methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl]morpholine as an anti-angiogenic agent. Finally, the development of novel delivery systems for 4-[6-methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl]morpholine could enhance its efficacy and improve its safety profile.
Synthesis Methods
The synthesis of 4-[6-methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl]morpholine is a multi-step process involving the condensation of 6-methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl chloride with morpholine. This reaction is carried out in an inert atmosphere at a temperature of 100-120 °C. The reaction is typically carried out in a two-necked round-bottomed flask equipped with a reflux condenser and a magnetic stirrer. After the reaction is complete, the product is isolated by recrystallization from a suitable solvent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-[6-methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl]morpholine' involves the synthesis of the thieno[2,3-d]pyrimidine ring system, followed by the addition of the pyridine and phenyl groups, and finally the morpholine group.", "Starting Materials": [ "2-amino-4-methyl-5-phenylthiophene-3-carboxylic acid", "2-chloro-6-methylpyridine", "2-aminopyridine", "4-morpholineethanol", "triethylamine", "N,N-dimethylformamide", "acetic anhydride", "sodium bicarbonate", "ethyl acetate", "water", "sodium hydroxide", "hydrochloric acid", "magnesium sulfate" ], "Reaction": [ "Step 1: Synthesis of 2-amino-4-methyl-5-phenylthiophene-3-carboxylic acid", "Step 2: Synthesis of 2-(pyridin-2-yl)thiophene-3-carboxylic acid by reacting 2-chloro-6-methylpyridine with 2-amino-4-methyl-5-phenylthiophene-3-carboxylic acid in the presence of triethylamine and N,N-dimethylformamide", "Step 3: Synthesis of thieno[2,3-d]pyrimidine by reacting 2-(pyridin-2-yl)thiophene-3-carboxylic acid with 2-aminopyridine in the presence of acetic anhydride and sodium bicarbonate", "Step 4: Synthesis of 4-[6-methyl-5-phenyl-2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4-yl]morpholine by reacting thieno[2,3-d]pyrimidine with 2-chloro-6-methylpyridine and 4-morpholineethanol in the presence of sodium hydroxide and hydrochloric acid, followed by purification using ethyl acetate and drying with magnesium sulfate" ] } | |
CAS RN |
1298619-26-7 |
Molecular Formula |
C22H20N4OS |
Molecular Weight |
388.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
